Cas no 122235-70-5 (Boc-Dap(Fmoc)-OH)
Boc-Dap(Fmoc)-OH is a protected derivative of 2,3-diaminopropionic acid (Dap), featuring both Boc (tert-butoxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl) protecting groups. This dual protection enables selective deprotection strategies, making it valuable in peptide synthesis, particularly for orthogonally protected intermediates. The Boc group provides acid-labile protection, while the Fmoc group is base-labile, allowing sequential deprotection under mild conditions. This compound is widely used in solid-phase peptide synthesis (SPPS) to introduce Dap residues with controlled side-chain modifications. Its high purity and stability ensure reliable performance in complex peptide assembly, facilitating the synthesis of structurally diverse peptides for research and pharmaceutical applications.
Boc-Dap(Fmoc)-OH structure
Product Name:Boc-Dap(Fmoc)-OH
CAS No:122235-70-5
MF:C23H26N2O6
MW:426.462346553802
MDL:MFCD00235897
CID:138653
PubChem ID:57652446
Update Time:2025-05-27
Boc-Dap(Fmoc)-OH Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
- Boc-3-Fmoc-L-2,3-Diaminopropionic Acid
- (S)-2-(Boc-amino)-3-(Fmoc-amino)propionic acid
- (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)propanoic acid
- BOC-DAP(FMOC)-OH
- Boc-Dap(FMoc)-OH N-α-Boc-N-β-FMoc-L-2,3-diaMiopropionic acid
- Boc-Dapa(Fmoc)-OH
- Boc-L-2,3-Diaminopropionic acid(Fmoc)
- Boc-L-Dap(Fmoc)-OH
- N-α-Boc-N-β-Fmoc-L-2,3-diamiopropionic acid
- BL313-1
- Boc-(Fmoc)-L-DAP-OH
- Boc-3-(Fmocamino)-L-alanine
- Boc-L-Dpr(Fmoc)-OH
- Boc-L-Glu(OBn)-OH
- Nalpha-Boc-Nbeta-Fmoc-L-2,3-diaminopropionic acid
- N-Boc-N'-Fmoc-L-2,3-diaminopropionic acid
- BOC-DPR(FMOC)-OH
- BOC-L-DPA(FMOC)-OH
- BOC-L-DAPA(FMOC)-OH
- RARECHEM EM WB 0106
- BOC-3-(FMOC-AMINO)-L-ALANINE
- N-Boc-3-(Fmoc-amino)-L-alanine
- Boc-Dap(Fmoc)-OH >=98.0% (HPLC)
- (2S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
- L-Alanine, N-[(1,1-Dimethylethoxy)Carbonyl]-3-[[(9H-Fluoren-9-Ylmethoxy)Carbonyl]Amino]-
- (2S)-3-[[9H-fluoren-9-ylmethoxy(oxo)methyl]amino]-2-[[(2-methylpropan-2-yl)oxy-oxomethyl
- 122235-70-5
- N-[(1,1-dimethylethoxy)carbonyl]-3-[(9H-fluoren-9-ylmethoxy)carbonyl]amino-L-alanine
- EN300-650832
- AMY15581
- AKOS016842389
- DTXSID20427134
- (2S)-2-(tert-butoxycarbonylamino)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
- F16410
- CS-W009385
- N-alpha-(t-Butyloxycarbonyl)-N-beta-(9-fluorenylmethyloxycarbonyl)-L-2,3-diaminopropionic acid (Boc-L-Dap(Fmoc)-OH)
- MFCD00235897
- (S)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-2-(tert-butoxycarbonylamino)propanoic acid
- A804858
- (S)-2-tert-Butoxycarbonylamino-3-(9H-fluoren-9-ylmethoxycarbonylamino)-propionic acid
- (S)-2-tert- Butoxycarbonylamino-3-(9H-fluoren-9-ylmethoxycarbonylamino)-propionic acid
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- SCHEMBL999883
- DS-13301
- MVWPBNQGEGBGRF-IBGZPJMESA-N
- Boc-Dap(Fmoc)-OH, >=98.0% (HPLC)
- J-004774
- (2S)-2-[(tert-butoxycarbonyl)amino]-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
- Boc-Dap(Fmoc)-OH
-
- MDL: MFCD00235897
- Inchi: 1S/C23H26N2O6/c1-23(2,3)31-22(29)25-19(20(26)27)12-24-21(28)30-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,24,28)(H,25,29)(H,26,27)/t19-/m0/s1
- InChI Key: MVWPBNQGEGBGRF-IBGZPJMESA-N
- SMILES: O(C(NC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 426.17900
- Monoisotopic Mass: 426.179087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 639
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 3.4
- Topological Polar Surface Area: 114
Experimental Properties
- Color/Form: solid
- Density: 1.263
- Melting Point: No data available
- Boiling Point: 652.5±55.0 °C at 760 mmHg
- Flash Point: 348.4±31.5 °C
- Refractive Index: 1.58
- Solubility: Soluble in 2ml dimethyl formamide 0.3gram.
- PSA: 113.96000
- LogP: 4.28480
- Solubility: Not determined
Boc-Dap(Fmoc)-OH Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Store at 4°C,-4At ℃Store…Better
Boc-Dap(Fmoc)-OH Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Boc-Dap(Fmoc)-OH Pricemore >>
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Boc-Dap(Fmoc)-OH Related Literature
-
Etienne Baco,Fran?oise Hoegy,Isabelle J. Schalk,Ga?tan L. A. Mislin Org. Biomol. Chem. 2014 12 749
-
Mena Asha Krishnan,Kratika Yadav,Paul Roach,Venkatesh Chelvam Biomater. Sci. 2021 9 2295
-
Rubí Zamudio-Vázquez,Sa?ka Ivanova,Miguel Moreno,Maria Isabel Hernandez-Alvarez,Ernest Giralt,Axel Bidon-Chanal,Antonio Zorzano,Fernando Albericio,Judit Tulla-Puche Chem. Sci. 2015 6 4537
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